Cas no 15398-89-7 (1-Anthracenemethanamine)

• Product Name: 1-Anthracenemethanamine
• CAS No: 15398-89-7
• MF: C₁₅H₁₃N
• MW: 207.270423650742
• CID: 5190673
• Update Time: 2025-10-28

1-Anthracenemethanamine Chemical and Physical Properties

Names and Identifiers

• 1-Anthracenemethanamine

• Inchi： 1S/C15H13N/c16-10-14-7-3-6-13-8-11-4-1-2-5-12(11)9-15(13)14/h1-9H,10,16H2
• InChI Key： XJORSXWICIGQLB-UHFFFAOYSA-N
• SMILES： C1(CN)=C2C(C=C3C(=C2)C=CC=C3)=CC=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes Anthracenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes

Additional information on 1-Anthracenemethanamine

1-Anthracenemethanamine (CAS No. 15398-89-7): An Overview of Its Properties, Applications, and Recent Research

1-Anthracenemethanamine (CAS No. 15398-89-7) is a versatile organic compound that has garnered significant attention in the fields of organic chemistry, materials science, and pharmaceutical research. This compound, also known as anthracene-1-methanamine, is characterized by its unique molecular structure, which consists of an anthracene moiety linked to a primary amine group. The anthracene core, a tricyclic aromatic hydrocarbon, imparts distinct photophysical properties, while the amine functionality offers opportunities for further chemical modification and functionalization.

The chemical formula of 1-Anthracenemethanamine is C₁₅H₁₃N, and it has a molecular weight of approximately 203.27 g/mol. The compound is typically synthesized through a series of well-established organic reactions, including the reductive amination of anthracene-1-carbaldehyde with ammonia or an appropriate amine source. The resulting product can be purified using standard techniques such as column chromatography or recrystallization.

In terms of physical properties, 1-Anthracenemethanamine is a white to off-white solid at room temperature and is soluble in common organic solvents such as methanol, ethanol, and dichloromethane. Its solubility in water is limited due to the hydrophobic nature of the anthracene core. The compound exhibits strong absorption in the ultraviolet (UV) region and has been studied for its fluorescence properties under various conditions.

The unique combination of the anthracene core and the primary amine group makes 1-Anthracenemethanamine an attractive candidate for a wide range of applications. In materials science, it has been explored as a building block for the synthesis of conjugated polymers and small molecules with tailored electronic and optical properties. These materials have potential applications in organic electronics, including organic light-emitting diodes (OLEDs) and photovoltaic devices.

In the pharmaceutical industry, 1-Anthracenemethanamine has shown promise as a lead compound for drug discovery. Recent studies have focused on its potential as a scaffold for the development of novel therapeutics targeting various diseases. For instance, researchers have investigated its derivatives for their anti-cancer properties, particularly in inhibiting tumor growth and metastasis. The amine functionality allows for the introduction of various functional groups that can enhance the compound's biological activity and selectivity.

A notable study published in the Journal of Medicinal Chemistry reported the synthesis and evaluation of a series of 1-Anthracenemethanamine-based derivatives as potential anti-cancer agents. The researchers found that certain derivatives exhibited significant cytotoxicity against several cancer cell lines, including breast cancer (MCF-7), lung cancer (A549), and colon cancer (HCT-116) cells. The compounds showed selective toxicity towards cancer cells while sparing normal cells, suggesting their potential as targeted therapies.

Beyond cancer research, 1-Anthracenemethanamine has also been explored for its antimicrobial properties. A study published in the Journal of Antibiotics demonstrated that certain derivatives of this compound exhibited potent activity against both Gram-positive and Gram-negative bacteria. The researchers attributed this activity to the ability of the compounds to disrupt bacterial cell membranes and inhibit essential metabolic pathways.

In addition to its biological applications, 1-Anthracenemethanamine has been investigated for its use in sensing technologies. Its fluorescence properties make it suitable for developing sensors that can detect specific analytes in solution or on surfaces. For example, researchers have developed fluorescent probes based on this compound for detecting metal ions such as zinc and copper, which are important in various biological processes.

The versatility of 1-Anthracenemethanamine extends to its use in supramolecular chemistry. The compound can serve as a building block for constructing supramolecular assemblies through non-covalent interactions such as hydrogen bonding, π-π stacking, and van der Waals forces. These assemblies have potential applications in drug delivery systems, where they can encapsulate and release therapeutic agents in response to specific stimuli.

In conclusion, 1-Anthracenemethanamine (CAS No. 15398-89-7) is a multifaceted compound with a wide range of applications in materials science, pharmaceutical research, and sensing technologies. Its unique molecular structure provides a platform for further chemical modification and functionalization, making it an attractive candidate for developing novel materials and therapeutics. Ongoing research continues to uncover new possibilities for this versatile compound, highlighting its significance in various scientific disciplines.